Cas no 2228735-13-3 (2-(3,3,3-trifluoropropyl)cyclopropan-1-amine)

• Product Name: 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine
• CAS No: 2228735-13-3
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 6320939
• PubChem ID: 165632755
• Update Time: 2025-11-01

2-(3,3,3-trifluoropropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine
• EN300-1951108
• 2228735-13-3

• Inchi： 1S/C6H10F3N/c7-6(8,9)2-1-4-3-5(4)10/h4-5H,1-3,10H2
• InChI Key： VKJCTYAZMKVXTO-UHFFFAOYSA-N
• SMILES： FC(CCC1CC1N)(F)F

Computed Properties

• Exact Mass: 153.07653381g/mol
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine

Research Brief on 2-(3,3,3-Trifluoropropyl)cyclopropan-1-amine (CAS: 2228735-13-3): Recent Advances and Applications

2-(3,3,3-Trifluoropropyl)cyclopropan-1-amine (CAS: 2228735-13-3) is a fluorinated cyclopropylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. The trifluoropropyl group imparts enhanced metabolic stability and lipophilicity, making this compound a valuable scaffold for drug discovery. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine as a key intermediate in the synthesis of novel monoamine oxidase (MAO) inhibitors. The researchers demonstrated that derivatives of this compound exhibited high selectivity for MAO-B over MAO-A, suggesting potential applications in neurodegenerative disorders such as Parkinson's disease. The study highlighted the role of the cyclopropyl ring in conferring conformational rigidity, which contributed to improved target binding affinity.

In parallel, a recent patent application (WO2023056789) disclosed the use of 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine in the development of positron emission tomography (PET) tracers for imaging neuroinflammation. The compound's ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic profile were identified as critical advantages. The patent claims novel radiolabeled derivatives that target the 18-kDa translocator protein (TSPO), a biomarker for neuroinflammatory conditions.

Synthetic methodologies for 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine have also seen advancements. A 2024 report in Organic Letters described an asymmetric catalytic route to access enantiomerically pure forms of the compound using chiral palladium catalysts. This development is particularly significant given the increasing demand for stereochemically defined building blocks in pharmaceutical synthesis. The reported method achieved >99% enantiomeric excess (ee) with yields exceeding 80%.

From a safety and toxicology perspective, preliminary in vitro studies conducted by a European pharmaceutical consortium (2023) indicate that 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine shows favorable cytotoxicity profiles in human hepatocyte assays (IC50 > 100 μM). However, researchers noted that the amine functionality may require protective group strategies during synthetic transformations to minimize potential genotoxicity risks associated with reactive intermediates.

The commercial availability of 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine has expanded significantly in the past year, with multiple specialty chemical suppliers now offering the compound at various purity grades (typically 95-99%). Market analysis suggests growing demand from contract research organizations (CROs) engaged in fragment-based drug discovery programs, where the compound's balanced physicochemical properties make it particularly attractive for screening libraries.

Looking forward, the unique combination of the cyclopropyl scaffold and trifluoromethyl group positions 2-(3,3,3-trifluoropropyl)cyclopropan-1-amine as a versatile intermediate with applications spanning from CNS drugs to agrochemicals. Ongoing research is exploring its incorporation into covalent inhibitors and proteolysis targeting chimeras (PROTACs), highlighting the compound's continued relevance in modern drug discovery paradigms.